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Executive Summary

2-(2-Methoxyphenoxy)benzylamine is a highly versatile bifunctional chemical entity utilized
extensively across medicinal chemistry and materials science. Characterized by a primary
amine linked to a methoxyphenoxy-substituted benzene ring, the compound acts as a critical
pharmaceutical intermediate and a potent anti-corrosive agent. This technical whitepaper
synthesizes the safety data sheet (SDS) parameters with field-proven experimental workflows,
providing a comprehensive operational framework for researchers.

Section 1: Physicochemical Architecture

The structural dichotomy of 2-(2-methoxyphenoxy)benzylamine—combining a hydrophilic
amine with a lipophilic methoxyphenoxy moiety—dictates its behavior in solution and at solid-
liquid interfaces[1]. In laboratory settings, the hydrochloride salt is predominantly favored over
the free base. The causality behind this preference is that protonation of the amine drastically
enhances aqueous solubility, bioavailability, and oxidative stability, making it superior for both
biological assays and aqueous formulations[1].
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itative Physicochemical

Property Value (Hydrochloride Salt)  Value (Free Base)
CAS Number 870061-70-4[1] 870121-39-4[2]
Molecular Formula C14H16CINO2[1] C14H15NO2[3]
Molecular Weight 265.74 g/mol [1] 229.27 g/mol [3]
Purity Standard > 95.0%][1] = 95.0%][2]

) White to off-white crystalline ) ] )
Physical Form Solid / Viscous Oil

powder[1]

. ] Soluble in H20, DMSO, ) )
Solubility Profile Soluble in organic solvents
Methanol[1]

Section 2: Hazard Mitigation & Safety Data (SDS
Core)

As a bioactive amine derivative, 2-(2-methoxyphenoxy)benzylamine requires rigorous safety
protocols. It is formally classified under the GHS07 (Warning) hazard category[4].

e Skin & Eye Irritation (H315, H319): The basicity of the amine and the lipophilicity of the ether
linkage allow the compound to disrupt lipid bilayers in the stratum corneum and corneal
epithelium.

o Respiratory Tract Irritation (H335): Inhalation of the crystalline dust can cause micro-
abrasions and localized pH shifts in the respiratory mucosa.

Causality-Driven PPE Selection: Standard nitrile gloves are mandated because the
compound's partition coefficient allows moderate transdermal penetration. A particulate
respirator (N95/P100) must be utilized during weighing procedures because the aerodynamic
diameter of the milled hydrochloride powder frequently falls within the inhalable fraction range
(<100 pm).
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Compound Reception
CAS 870061-70-4
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Airflow > 0.5 m/s?

No / Spill Yes

Aqueous Dissolution
(HCI salt)
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Spill Protocol:
Sweep & Isolate

Workflow for safe handling and validation of 2-(2-Methoxyphenoxy)benzylamine.

Section 3: Mechanistic Applications
A. Pharmaceutical & Biochemical Probing

In medicinal chemistry, the compound acts as a critical intermediate for synthesizing drugs
targeting neurological disorders[5]. The spatial arrangement of the methoxy and phenoxy
groups creates a specific steric bulk that is highly effective for probing receptor binding pockets
or inhibiting specific enzymes[5]. The primary amine serves as a reliable synthetic handle for
subsequent amide coupling or reductive amination.

B. Corrosion Inhibition in Acidic Media

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3291185/docs?utm_src=pdf-body-img#translational-guide-safety-data-architecture-2-2-methoxyphenoxy-benzylamine
https://www.chemimpex.com/products/23569
https://www.chemimpex.com/products/23569
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3291185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Beyond biological applications, 2-(2-methoxyphenoxy)benzylamine hydrochloride
demonstrates profound efficacy as a corrosion inhibitor for mild steel in hydrochloric acid (HCI)
environments[6]. The mechanism relies on chemical adsorption (chemisorption). The nitrogen
atom of the amine and the oxygen atoms of the ether linkages possess lone pairs of
electrons[6]. These heteroatoms coordinate with the vacant d-orbitals of iron (Fe) on the steel
surface, forming a protective monolayer that follows the Langmuir adsorption isotherm[6]. This
film physically blocks the diffusion of corrosive hydronium (H*) and chloride (CI~) ions to the

metal surface.

2-(2-Methoxyphenoxy)benzylamine
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Mechanism of mild steel corrosion inhibition via heteroatom adsorption.

Section 4: Validated Experimental Protocols
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Protocol 1: Self-Validating Preparation of Aqueous Stock
Solutions

Objective: Prepare a stable 10 mM stock solution for biochemical receptor binding assays.

Weighing: In a calibrated analytical balance within a Class Il fume hood, weigh 26.57 mg of
2-(2-methoxyphenoxy)benzylamine HCI.

o Causality: The active draft shield of the fume hood prevents the inhalation of H335-
classified micro-particulates.

Dissolution: Transfer the powder to a 10 mL volumetric flask. Add 8 mL of ultra-pure
deionized water (18.2 MQ-cm).

Agitation: Vortex the mixture continuously for 60 seconds at room temperature.

Validation Check: Inspect the solution against a dark background under strong light.

o Self-Validation: The solution must be perfectly clear and colorless. Any turbidity indicates
incomplete salt dissociation or the presence of the lipophilic free base (due to HCI
volatilization during poor storage). If turbid, adjust the pH to < 4.0 using 0.1 M HCI to force
complete amine protonation.

Volume Adjustment: Bring the total volume to exactly 10 mL with deionized water.

Protocol 2: Gravimetric (Weight Loss) Corrosion
Inhibition Assay

Objective: Quantify the inhibition efficiency of the compound on mild steel in 1.0 M HCI[6].

¢ Preparation: Polish mild steel coupons (dimensions: 2x2x0.1 cm) sequentially with varying
grades of emery paper. Wash thoroughly with absolute ethanol to remove organic residues
and dry in a vacuum desiccator.

» Baseline Weighing: Record the exact initial mass (

) of the coupon using an analytical balance (accuracy to 0.1 mg).
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Immersion: Submerge the coupon in 100 mL of 1.0 M HCI containing 500 ppm of 2-(2-
methoxyphenoxy)benzylamine HCI. Maintain the system at 35°C in a thermostated water
bath for exactly 24 hours.

o Causality: A concentration of 500 ppm ensures sufficient molecular density to fully saturate
the metal surface active sites in accordance with Langmuir adsorption kinetics, while 35°C
simulates standard industrial pipeline conditions][6].

Retrieval & Cleaning: Remove the coupon, scrub gently with a bristle brush under running
water to remove loose, non-adherent corrosion products, rinse with absolute ethanol, and
dry completely.

Final Weighing: Record the final mass (

).

Validation Check: Calculate the corrosion rate and inhibition efficiency.

o Self-Validation: A successful protective film formation is validated if the weight loss (

) in the treated solution is at least 80% lower than the weight loss of a control coupon
submerged in uninhibited 1.0 M HCI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://cymitquimica.com/cas/870061-70-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52660461.htm
https://www.chemwhat.tw/2-2-methoxyphenoxy-benzylamine-cas-870121-39-4/
https://www.chemwhat.tw/2-2-methoxyphenoxy-benzylamine-cas-870121-39-4/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52660461.htm
https://www.chemimpex.com/products/23569
https://www.researchgate.net/publication/341104352_Effect_of_inhibition_by_2-2-methoxyphenoxy_benzylamine_hydrochloride_for_corrosion_of_mild_Steel_in_HCl_media
https://www.benchchem.com/product/b3291185/docs#translational-guide-safety-data-architecture-2-2-methoxyphenoxy-benzylamine
https://www.benchchem.com/product/b3291185/docs#translational-guide-safety-data-architecture-2-2-methoxyphenoxy-benzylamine
https://www.benchchem.com/product/b3291185/docs#translational-guide-safety-data-architecture-2-2-methoxyphenoxy-benzylamine
https://www.benchchem.com/product/b3291185/docs#translational-guide-safety-data-architecture-2-2-methoxyphenoxy-benzylamine
https://www.benchchem.com/product/b3291185?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3291185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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